Cas no 18936-17-9 (2-Methylbutyronitrile)

2-Methylbutyronitrile Properties

Names and Identifiers

• 2-Methylbutanenitrile
• 2-Methylbutyronitrile
• Butanenitrile,2-methyl-
• 2-Cyanobutane
• 2-methyl-Butanenitrile
• 2-Methylbutanone cyanohydrin
• 2-methylbutylnitrile
• Butanenitrile,2-methyl
• Butyronitrile,2-methyl
• EINECS 242-687-1
• methylbutyronitrile
• sec-Butyl Cyanide
• Nsc165615
• 2-methyl-butyronitril
• 2-methyl-butanenitril
• alpha-Methylbutyronitrile
• Butyronitrile, 2-methyl-
• MFCD00001877
• 18936-17-9
• C21525
• EN300-69936
• NSC827138
• DTXSID50871287
• AKOS009157026
• Butanenitrile, 2-methyl-
• 2-Methylbutyronitrile, Lonza quality, >=80.0% (GC)
• CHEBI:61669
• EC 242-687-1
• NSC 165615
• FT-0771293
• (+/-)-2-CYANOBUTANE
• .alpha.-Methylbutyronitrile
• s-butyl cyanide
• Q27131266
• M0706
• starbld0016720
• R5Y900M14U
• CS-0217171
• NS00005064
• NSC-165615
• J-012219
• UNII-R5Y900M14U
• NSC-827138
• DTXCID30818958
• Butanenitrile, 2methyl (9CI)
• (+)-(S)-2-methylbutane nitrile; Butanenitrile,2-methyl-,(2S); (S)-2-Methyl-butyronitril; (S)-(+)-2-Methylbutyronitrile
• 2Methylbutyronitrile
• 2Methylbutanone cyanohydrin
• Butyronitrile, 2methyl
• alphaMethylbutyronitrile
• Butanenitrile, 2methyl
• 2Methylbutanenitrile
• +Expand

• MDL： MFCD00001877
• InChIKey： RCEJCSULJQNRQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N/c1-3-5(2)4-6/h5H,3H2,1-2H3
• SMILES： CCC(C)C#N

Computed Properties

• Exact Mass: 83.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 83.073499291g/mol
• Heavy Atom Count: 6
• Complexity: 67.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 1.55608
• PSA: 23.79000
• Refractive Index: 1.3880-1.3920
• Boiling Point: 125°C
• Melting Point: -60.33°C (estimate)
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Color/Form: Uncertain
• Solubility: Soluble in ethanol and diethyl ether.
• Density: 0,82 g/cm3

2-Methylbutyronitrile Security Information

• Symbol: GHS02 GHS06
• RTECS：EU0530000
• WGK Germany：3
• Safety Instruction： S16; S26; S36
• Risk Phrases：R10; R20/21/22
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H226-H300+H310+H330-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P262-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 10-23/24/25-52/53-65
• Signal Word：Danger
• HazardClass：3/6.1

2-Methylbutyronitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides